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Compound of Interest

Compound Name: Dipivaloylmethane

Cat. No.: B073088

An In-depth Technical Guide to 2,2,6,6-Tetramethyl-3,5-heptanedione

General Description

2,2,6,6-Tetramethyl-3,5-heptanedione, also commonly known as dipivaloylmethane (DPM) or
TMHD, is a B-diketone characterized by the presence of two bulky tert-butyl groups adjacent to
the carbonyl functionalities.[1] Its chemical formula is C11H2002 and its linear formula is
(CH3)sCCOCH2COC(CHs)s. This compound presents as a clear, colorless to slightly yellow
liquid.[1][2]

TMHD is a stable, anhydrous reagent that serves as a versatile bidentate ligand in coordination
chemistry.[3] It is widely utilized for forming stable chelate complexes with a variety of metal
ions, particularly lanthanides, due to the steric hindrance provided by the tert-butyl groups
which enhances the stability and volatility of the resulting metal complexes.[4] This property
makes it a crucial precursor and reagent in fields ranging from materials science to organic
synthesis.

Physicochemical Properties

The key physical and chemical properties of 2,2,6,6-tetramethyl-3,5-heptanedione are
summarized in the table below. These properties are critical for its handling, storage, and
application in various experimental settings.
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Property Value
Molecular Weight 184.28 g/mol
Appearance Clear colorless to slightly yellow liquid[1][2]
- ) 72-73 °C at 6 mmHg (lit.) 191 °C at 760 mmHg
Boiling Point )
(lit.)
Density 0.883 g/mL at 25 °C (lit.)

Refractive Index (n20/D)

1.459 (lit.)

Flash Point 67 °C (152.6 °F) - closed cup[1]
N Insoluble in water, soluble in organic solvents[5]
Solubility
[6]
CAS Number 1118-71-4
EC Number 214-268-3

Stability and Storage

General Stability: 2,2,6,6-Tetramethyl-3,5-heptanedione is considered a relatively stable,

anhydrous compound under normal laboratory conditions.[2][3][6] It is a combustible liquid and

vapor.[1]

Storage Recommendations: For optimal stability and to ensure purity, the compound should be

stored in a cool, dry, and well-ventilated place.[5][7] Containers must be kept tightly closed to

prevent moisture contamination and potential degradation.[5][7] It should be stored away from

heat, sparks, open flames, and other sources of ignition.[7]

Incompatible Materials: Contact with strong oxidizing agents should be avoided, as this can

lead to vigorous and potentially hazardous reactions.[5][7]

Synthesis and Experimental Protocols
Representative Synthesis Protocol
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A common method for the synthesis of 2,2,6,6-tetramethyl-3,5-heptanedione involves the
Claisen condensation of methyl pivalate (methyl trimethylacetate) and pinacolone (tert-butyl
methyl ketone).[8] The following protocol is based on a patented industrial method.

Materials:

Methyl pivalate

Pinacolone

Alkali (e.g., sodium tert-butoxide or potassium tert-butoxide)

Solvent (e.g., Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSOQ))

Water for purification
Procedure:

o Material Feeding: In a reaction vessel, mix methyl pivalate, the chosen alkali (e.g., sodium
tert-butoxide), and the solvent (e.g., DMF). Stir the mixture uniformly for approximately 0.5 to
3 hours to form a homogeneous solution.[8] The molar ratio of methyl pivalate to alkali is
typically around 1:1 to 1:1.5.[8]

o Reaction: Heat the mixed solution to a temperature between 20 °C and 60 °C while
maintaining continuous stirring. Slowly add pinacolone dropwise to the heated solution.[8]
The molar ratio of methyl pivalate to pinacolone is typically 1:1 to 1.5:1.[8] Allow the reaction
to proceed at normal pressure for 8 to 48 hours.[8]

 Purification: After the reaction is complete, add water to the reaction liquid and stir
thoroughly. This step is followed by further purification processes, which may include
extraction, washing, and distillation to isolate the final product.[8]
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Step 1: Material Preparation

Mix Methyl Pivalate,
Alkali (e.g., NaOtBu), and Solvent (e.g., DMF)

Homogenization

Stir for 0.5-3 hours

I
Step 2: Condensation Reaction

Heat mixture to 20-60°C

Initiate Reaction

Slowly add Pinacolone

Maintain Conditions

React for 8-48 hours
at normal pressure

Step 3: Pro%ct Isolation

Add water to
reaction mixture

Quench & Separate

Purify (e.g., Extraction,
Distillation)

Final Product:
2,2,6,6-Tetramethyl-3,5-heptanedione

Click to download full resolution via product page

Synthesis workflow for 2,2,6,6-Tetramethyl-3,5-heptanedione.
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Applications in Research and Development

2,2,6,6-Tetramethyl-3,5-heptanedione is a valuable compound with diverse applications,
primarily stemming from its ability to act as a chelating ligand.

Coordination Chemistry: It is extensively used to synthesize stable complexes with various
metals, including lanthanide and transition metal ions. These complexes are explored in
catalysis and materials science.

Organic Synthesis: It serves as a reagent in the synthesis of other complex organic
molecules, such as a-aryl-B-diketones and dicyanamidobenzene-bridged diruthenium
complexes.[2][5]

Analytical Chemistry: It is employed as a reagent to create fragmentation-directing
derivatives for analysis by Gas Chromatography-Mass Spectrometry (GC/MS).[2][6]

Materials Science: It is a precursor for Metal-Organic Chemical Vapor Deposition (MOCVD)
to create thin films of metal oxides, such as zirconium oxide.[4] It also acts as an ancillary
ligand in the synthesis of phosphorescent organic light-emitting diodes (OLEDS).

Biochemical Research: The compound has demonstrated antibacterial activity and has been
investigated as an inhibitor of enzymes like methanol dehydrogenase.[2][9]

2,2,6,6-Tetramethyl-3,5-heptanedione
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Logical relationship for the stability and handling of TMHD.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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